Cas no 2137720-05-7 (Quinoline, 1,2,3,4-tetrahydro-5-methyl-8-(6-nitro-3-pyridinyl)-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-5-methyl-8-(6-nitro-3-pyridinyl)-
• CAS No: 2137720-05-7
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 5258102
• Update Time: 2025-07-21

Quinoline, 1,2,3,4-tetrahydro-5-methyl-8-(6-nitro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-5-methyl-8-(6-nitro-3-pyridinyl)-

• Inchi： 1S/C15H15N3O2/c1-10-4-6-13(15-12(10)3-2-8-16-15)11-5-7-14(17-9-11)18(19)20/h4-7,9,16H,2-3,8H2,1H3
• InChI Key： YACJAXQPOQOHQC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2C2=CC=C([N+]([O-])=O)N=C2)CCC1

Additional information on Quinoline, 1,2,3,4-tetrahydro-5-methyl-8-(6-nitro-3-pyridinyl)-

Quinoline, 1,2,3,4-tetrahydro-5-methyl-8-(6-nitro-3-pyridinyl): A Comprehensive Overview of Its Synthesis, Pharmacological Properties, and Research Applications in Modern Biomedical Science

Quinoline, 1,2,3,4-tetrahydro-5-methyl-8-(6-nitro-3-pyridinyl) is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications and complex pharmacological profile. This molecule, with the CAS No. 2137720-05-7, represents a novel class of derivatives that combines the structural features of quinoline with functional groups such as the 6-nitro-3-pyridinyl moiety. Recent advances in synthetic methodologies and biological evaluation have positioned this compound as a promising candidate for further exploration in drug discovery and development.

The quinoline scaffold is a well-established core structure in pharmaceutical chemistry, known for its diverse biological activities ranging from antimicrobial to antitumor properties. The 1,2,3,4-tetrahydro-quinoline ring system introduces additional flexibility and reactivity, while the 5-methyl substituent enhances the molecule's stability and metabolic resistance. The 6-nitro-3-pyridinyl group, acting as a key functional handle, is critical for modulating the compound's interactions with target proteins, particularly in the context of kinase inhibition and signal transduction pathways.

Recent studies have highlighted the synthetic accessibility of this compound through advanced catalytic methods, including asymmetric hydrogenation and organocatalytic approaches. These advancements have enabled the efficient preparation of the 1,2,3,4-tetrahydro-quinoline framework with high stereocontrol, which is essential for optimizing its pharmacological profile. The incorporation of the 6-nitro-3-pyridinyl moiety has been shown to significantly influence the compound's binding affinity and selectivity toward specific molecular targets, such as the ATP-binding cassette (ABC) transporters and tyrosine kinase receptors.

From a pharmacological perspective, the 5-methyl group plays a pivotal role in enhancing the compound's metabolic stability by reducing susceptibility to enzymatic degradation. This property is particularly valuable in the development of long-acting therapeutic agents. Additionally, the 6-nitro-3-pyridinyl substituent has been implicated in modulating the compound's interactions with intracellular signaling pathways, including the PI3K/AKT/mTOR axis and MAPK/ERK cascade, which are frequently dysregulated in cancer and inflammatory diseases.

Emerging research in the field of drug discovery has demonstrated that this compound exhibits promising antitumor activity in preclinical models. A 2023 study published in Journal of Medicinal Chemistry reported that the 1,2,3,4-tetrahydro-quinoline derivative with the 6-nitro-3-pyridinyl group significantly inhibited the proliferation of pancreatic cancer cells by inducing apoptosis and suppressing the Wnt/β-catenin signaling pathway. This finding underscores the potential of this compound as a lead candidate for the development of targeted therapies against aggressive malignancies.

Moreover, the quinoline framework has been extensively studied for its anti-inflammatory properties, and the incorporation of the 5-methyl and 6-nitro-3-pyridinyl groups has been shown to enhance these effects. A 2024 review in Pharmacological Research highlighted the role of this compound in modulating the NF-κB signaling pathway, which is a central regulator of inflammatory responses. The compound's ability to inhibit the activation of NF-κB and reduce the expression of pro-inflammatory cytokines such as IL-6 and TNF-α makes it a potential therapeutic agent for autoimmune and inflammatory disorders.

The synthetic strategies for this compound have also been optimized to improve its pharmaceutical properties. A 2023 paper in Organic Letters described a novel catalytic approach that allows for the selective formation of the 1,2,3,4-tetrahydro-quinoline ring with the 6-nitro-3-pyridinyl group, achieving high yields and purity. This method is particularly advantageous for large-scale production, which is essential for transitioning the compound from the research phase to clinical trials.

From a mechanistic standpoint, the 6-nitro-3-pyridinyl group is believed to act as a pseudo-substrate for certain kinases, enabling the compound to competitively inhibit their activity. This mechanism has been validated in studies targeting the EGFR and ALK kinases, which are frequently mutated in non-small cell lung cancer (NSCLC). The compound's ability to selectively inhibit these kinases while minimizing off-target effects highlights its potential as a precision medicine tool.

Additionally, the 5-methyl group contributes to the compound's lipophilicity, which can influence its ability to cross the blood-brain barrier and access central nervous system (CNS) targets. This property is particularly relevant for the development of therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's, where the quinoline scaffold has shown promise in modulating amyloid-beta aggregation and neuroinflammation.

Despite its potential, the quinoline derivative with the 6-nitro-3-pyridinyl group remains in the early stages of development, and further research is needed to fully characterize its pharmacokinetic and toxicological profile. Ongoing studies are focused on optimizing its bioavailability and metabolic stability to ensure its efficacy in vivo. Additionally, efforts are being made to explore its potential as a multi-target drug that can simultaneously modulate multiple pathways involved in complex diseases.

In conclusion, Quinoline, 1,2,3,4-tetrahydro-5-methyl-8-(6-nitro-3-pyridinyl) represents a compelling example of how the integration of diverse functional groups can yield compounds with multifaceted therapeutic potential. Its unique structural features, combined with recent advancements in synthetic and biological research, position it as a valuable asset in the quest for innovative treatments for a wide range of biomedical conditions.